Cas no 2229649-76-5 (2-methylhept-3-enenitrile)

• Product Name: 2-methylhept-3-enenitrile
• CAS No: 2229649-76-5
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 6593375
• PubChem ID: 165785044
• Update Time: 2025-05-21

2-methylhept-3-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methylhept-3-enenitrile
• 2229649-76-5
• EN300-1789422

• Inchi： 1S/C8H13N/c1-3-4-5-6-8(2)7-9/h5-6,8H,3-4H2,1-2H3/b6-5+
• InChI Key： UUAHTOVWZRZOBF-AATRIKPKSA-N
• SMILES： N#CC(C)/C=C/CCC

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons

Additional information on 2-methylhept-3-enenitrile

2-Methylhept-3-enenitrile (CAS No 2229649-76-5): A Comprehensive Overview

The compound 2-methylhept-3-enenitrile (CAS No 2229649-76-5) is an organic chemical that has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a nitrile group and a double bond, making it versatile for various applications. Recent advancements in synthetic chemistry have further highlighted its potential in creating novel materials and bioactive compounds.

Structure and Properties: The molecular structure of 2-methylhept-3-enenitrile consists of a seven-carbon chain with a nitrile group at one end and a double bond at the third position. The presence of the nitrile group imparts it with strong electron-withdrawing properties, while the double bond introduces reactivity that can be exploited in various chemical transformations. Its physical properties, such as boiling point and solubility, make it suitable for use in both liquid and gaseous phases under controlled conditions.

Synthesis and Applications: The synthesis of 2-methylhept-3-enenitrile has been optimized through innovative methodologies, including catalytic processes and biotechnological approaches. These methods not only enhance yield but also reduce environmental impact, aligning with current sustainability goals in the chemical industry. In terms of applications, this compound is widely used as an intermediate in the production of specialty chemicals, agrochemicals, and advanced materials.

Recent Research Developments: Recent studies have explored the use of 2-methylhept-3-enenitrile in creating advanced polymers with tailored properties for electronic applications. For instance, researchers have demonstrated its ability to form high-performance polymer films with excellent thermal stability and electrical conductivity. Additionally, its role in drug discovery has been highlighted through its incorporation into bioactive molecules targeting specific therapeutic areas.

Safety and Handling: While 2-methylhept-3-enenitrile is not classified as a hazardous material under standard conditions, proper handling protocols are recommended to ensure safety in industrial settings. This includes using appropriate personal protective equipment and adhering to good manufacturing practices to minimize exposure risks.

Conclusion: The compound 2-methylhept-3-enenitrile (CAS No 2229649-76-5) stands as a testament to the ongoing innovation in chemical synthesis and application development. With its unique properties and versatile applications, it continues to play a pivotal role in advancing modern chemistry and materials science.